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Compound of Interest

Compound Name: Diethyl (2-iodoethyl)phosphonate

CAS No.: 142778-06-1

Cat. No.: B597439

Get Quote

Executive Summary & Hazard Architecture
Diethyl (2-iodoethyl)phosphonate (CAS: 3966-03-8) presents a dual-hazard profile that often

escapes standard safety nets. While often categorized merely as an irritant in generic

databases, its structure dictates a more rigorous handling protocol.

The Phosphonate Core: Organophosphonates can exhibit cholinergic activity, though

typically less than their phosphate ester cousins. They are readily absorbed through the skin.

The Iodoethyl Moiety (Critical): The presence of a primary alkyl iodide makes this a potent

alkylating agent. It can transfer the ethyl phosphonate group to biological nucleophiles

(DNA/proteins), posing potential genotoxic risks.

Operational Directive: Treat this compound not just as a corrosive irritant, but as a permeating

alkylator. Standard "blue nitrile" protocols are insufficient for prolonged contact.
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Before PPE is donned, engineering controls must be verified.[1] PPE is the last line of defense,

not the first.

Parameter Requirement Scientific Rationale

Ventilation
Chemical Fume Hood

(Certified)

The compound is a liquid with

low volatility, but aerosols or

heated vapors are distinct

inhalation hazards. Sash

height < 18 inches.

Containment
Secondary Tray

(Polypropylene)

Alkyl iodides can penetrate

some plastics; polypropylene

provides short-term resistance.

Contains spills to prevent

bench contamination.

Atmosphere Inert Gas (Argon/Nitrogen)

While not strictly pyrophoric,

phosphonates degrade under

moisture/oxygen. Inert

atmosphere prevents

hydrolysis and iodine liberation

(discoloration).

Personal Protective Equipment (PPE) Architecture
A. Hand Protection: The "Solubility Parameter" Rule
Do not rely on single-layer disposable nitrile gloves. Alkyl iodides have solubility parameters

similar to nitrile rubber, leading to rapid permeation (often < 15 minutes) without visible

degradation.

The Protocol:

Primary Layer (Inner): 4-mil Nitrile (Dexterity).

Secondary Layer (Outer):Silver Shield® / 4H® (Laminate) OR thick (8-mil+) Nitrile.

Change Frequency: Immediately upon splash; every 30 minutes during active handling.
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B. Respiratory Protection[2][3][4][5]
Primary: Fume hood usage renders personal respirators unnecessary for standard scale (<

100g).

Spill/Emergency: Full-face respirator with Organic Vapor/Acid Gas (OV/AG) cartridges. The

"Acid Gas" component is vital because decomposition releases Hydriodic Acid (HI).

C. Ocular & Dermal Defense[1]
Eyes: Chemical Splash Goggles (ANSI Z87.1). Safety glasses are insufficient due to the risk

of aerosol wicking around the lens.

Body: Lab coat (100% cotton or Nomex preferred; synthetic blends can melt to skin if a fire

occurs).

Apron: Chemical-resistant apron (Butyl or Neoprene) required for transfers > 500 mL.

Visualization: PPE Decision Logic

Handling Diethyl (2-iodoethyl)phosphonate

Volume > 10 mL OR Heating?

Standard Risk
(Cold, Small Scale)

No

High Risk
(Heated/Large Scale)

Yes

Gloves: Double Nitrile
(Change every 20 min) Eyes: Splash Goggles Gloves: Silver Shield® Laminate

(Impermeable Barrier) Eyes: Face Shield + Goggles Respiratory: Fume Hood Required
(Backup: OV/AG Respirator)

Click to download full resolution via product page
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Figure 1: Decision matrix for PPE selection based on operational scale and thermal conditions.

Operational Protocol: From Receipt to Disposal
Step 1: Receipt & Inspection

Visual Check: The liquid should be colorless to pale yellow. Dark brown/red indicates free

iodine release (decomposition).

Storage: Store at 2-8°C away from light. Light accelerates the cleavage of the C-I bond.

Step 2: Synthesis/Transfer Workflow
Setup: Place a secondary container (tray) inside the fume hood.

Transfer: Avoid pouring. Use a cannula transfer or a positive-displacement pipette for

volumes < 10 mL. This prevents dripping, which is the #1 cause of glove contamination.

Quenching (In-process): Keep a beaker of 10% Sodium Thiosulfate nearby. Thiosulfate

rapidly reduces any liberated iodine and nucleophilically attacks the alkyl iodide, neutralizing

the alkylating potential.

Step 3: Decontamination & Spill Response
If a spill occurs, the "Paper Towel Method" is unsafe because it increases surface area for

evaporation.

Spill Detected 1. Alert & Isolate
(Sash Down)

2. Don Laminate Gloves
& Respirator

3. Cover with
Absorbent Pads

4. Apply 10% Sodium Thiosulfate
(Neutralize Alkyl Iodide)

5. Disposal:
Halogenated Waste Stream

Click to download full resolution via product page

Figure 2: Emergency response workflow emphasizing chemical neutralization.

Step 4: Disposal
Do not mix with general organic solvents.

Classification: Halogenated Organic Waste.
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Segregation: Keep separate from strong oxidizers (e.g., nitric acid waste) to prevent

exothermic iodine release.

Labeling: Explicitly mark "Contains Organic Iodides - Potential Alkylator."

Scientific Rationale & Mechanism
The safety protocols above are derived from the chemical reactivity of the 2-iodoethyl group.

Mechanism: The iodine atom is a weak base and an excellent leaving group. Upon contact

with biological tissue (nucleophiles like Nitrogen-7 on Guanine), the ethyl phosphonate chain

can covalently bind to DNA.

Neutralization Logic: Sodium Thiosulfate (

) is recommended because the thiosulfate ion (

) is a soft nucleophile that reacts rapidly with the soft electrophile (Alkyl Iodide), displacing
the iodine in a controlled manner before it can react with biological targets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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